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Compound of Interest

Compound Name:
1-(Phenylsulfonyl)-3-indoleboronic

acid

Cat. No.: B151397 Get Quote

Essential Safety and Handling Guide for 1-
(Phenylsulfonyl)-3-indoleboronic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 1-(Phenylsulfonyl)-3-indoleboronic acid (CAS No: 129271-98-3). Adherence to

these procedures is essential for ensuring a safe laboratory environment and minimizing risks.

Hazard Identification and Classification
1-(Phenylsulfonyl)-3-indoleboronic acid is classified as a substance that can cause skin and

serious eye irritation.[1] It may also cause respiratory irritation.[1] The signal word for this

chemical is "Warning".[1]

Hazard Statements:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]
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Personal Protective Equipment (PPE)
To ensure personal safety while handling this compound, the following personal protective

equipment is mandatory.

PPE Category Specific Requirements Rationale

Eye Protection

Goggles (European standard -

EN 166) or safety glasses with

side-shields.[1][2]

Protects against splashes and

dust, preventing serious eye

irritation.

Hand Protection

Protective, chemically resistant

gloves (e.g., nitrile rubber).

Inspect gloves before use.[1]

[2]

Prevents skin contact and

subsequent irritation.

Skin and Body Protection
Long-sleeved clothing or a lab

coat.[1]

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 136 approved

respirator is necessary when

facing concentrations above

the exposure limit, especially

during large-scale operations

or emergencies. For small-

scale laboratory use, handling

in a well-ventilated area or a

fume hood is crucial.[1][2]

Protects against inhalation of

dust or aerosols, which can

cause respiratory tract

irritation.

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1]

Ensure that safety showers and eyewash stations are readily accessible.
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Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Recommended storage temperature is between 2-8°C.[2][3]

Incompatible with strong oxidizing agents and alcohols.[1]

First Aid Measures
Immediate and appropriate first aid is crucial in case of exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

medical attention if irritation persists.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Do NOT induce vomiting. Get

medical attention if symptoms occur.
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Spill and Disposal Plan
Spill Containment and Cleanup:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.

For solid spills, sweep up and shovel into a suitable container for disposal. Avoid generating

dust.[1]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Clean the spill area thoroughly.

Waste Disposal:

Dispose of this chemical and its container as hazardous waste.[4]

Do not dispose of it down the drain.[4]

Waste must be segregated and collected in appropriately labeled, sealed containers.[4][5]

Contact your institution's environmental health and safety department or a licensed

hazardous waste disposal contractor for pickup and disposal.[4]

Experimental Workflow: Safe Handling of 1-
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Workflow for Safe Handling of 1-(Phenylsulfonyl)-3-indoleboronic acid
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Caption: Workflow for the safe handling of 1-(Phenylsulfonyl)-3-indoleboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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